2-Bromo-1,5-ditert-butyl-3-methylbenzene

• Molecular Formula: C15H23Br
• Molecular Weight: 283.25 g/mol
• IUPAC Name: 2-bromo-1,5-ditert-butyl-3-methylbenzene
• InChI: InChI=1S/C15H23Br/c1-10-8-11(14(2,3)4)9-12(13(10)16)15(5,6)7/h8-9H,1-7H3
• InChI Key: QGOOWRLRONTWJB-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC(=C1)C(C)(C)C)C(C)(C)C)Br
• Canonical SMILES: CC1=CC(=CC(=C1Br)C(C)(C)C)C(C)(C)C

Description

2-Bromo-1,5-ditert-butyl-3-methylbenzene is a brominated aromatic compound featuring a benzene ring substituted with tert-butyl groups at positions 1 and 5, a methyl group at position 3, and a bromine atom at position 2.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key differences between 2-Bromo-1,5-ditert-butyl-3-methylbenzene and analogous compounds lie in substituent size, polarity, and solubility. Below is a comparative analysis:

Key Observations:

Solubility Trends :

• Bulky tert-butyl groups in 2-Bromo-1,5-ditert-butyl-3-methylbenzene likely reduce its water solubility below the threshold of 0.10 mmol/L observed for 2-Bromo-1,3-dimethylbenzene . This aligns with the inverse relationship between steric bulk and solubility.
• Fluorinated analogs (e.g., 2-Fluoro-1,3-dimethylbenzene) exhibit higher solubility (0.46 mmol/L) due to fluorine’s smaller size and higher electronegativity compared to bromine .

Receptor Efficacy :

• A solubility “cut-off” effect is documented for GABAA receptor modulation: compounds with solubility <0.10 mmol/L (e.g., brominated derivatives) lack efficacy, while those above 0.46 mmol/L (e.g., fluorinated analogs) show activity .
• Given its predicted solubility <0.10 mmol/L, 2-Bromo-1,5-ditert-butyl-3-methylbenzene is unlikely to modulate GABAA receptors, mirroring the inactivity of 2-Bromo-1,3-dimethylbenzene .

Bromine’s polarizability and weaker electronegativity relative to fluorine may reduce dipole-dipole interactions, further lowering solubility and receptor affinity.